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Compound of Interest

Compound Name: Ivermectin-d2

Cat. No.: B10829645 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Ivermectin-d2, a deuterated form of a potent pharmaceutical compound, is a critical

component of laboratory safety and environmental responsibility. Adherence to established

procedures is essential to mitigate risks associated with its handling and disposal. This guide

provides immediate, essential safety and logistical information, including operational and

disposal plans, to ensure the safe management of Ivermectin-d2 waste.

Immediate Safety and Hazard Profile
Ivermectin-d2 is classified as a hazardous substance with significant health and environmental

risks. The Safety Data Sheet (SDS) indicates that it is fatal if swallowed and toxic in contact

with skin.[1] It is also suspected of damaging fertility or the unborn child and causes damage to

organs through single and repeated exposure.[1] Furthermore, Ivermectin-d2 is very toxic to

aquatic life with long-lasting effects, necessitating stringent disposal protocols to prevent

environmental contamination.[1]

Hazard Classification Summary:
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Hazard Category GHS Classification Hazard Statement

Acute Oral Toxicity Category 2 H300: Fatal if swallowed

Acute Dermal Toxicity Category 3
H311: Toxic in contact with

skin

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Specific Target Organ Toxicity

(Single Exposure)
Category 1

H370: Causes damage to

organs

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Step-by-Step Disposal Protocol
The disposal of Ivermectin-d2 must comply with all applicable federal, state, and local

regulations for hazardous waste. The U.S. Environmental Protection Agency (EPA) regulates

the disposal of hazardous pharmaceutical waste under the Resource Conservation and

Recovery Act (RCRA).

Experimental Protocol for Disposal:

Segregation and Collection:

Do not mix Ivermectin-d2 waste with non-hazardous trash.

Collect all waste materials, including unused product, contaminated personal protective

equipment (PPE), and cleaning materials, in a designated, clearly labeled, and sealed

hazardous waste container.

Container Labeling:
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The container must be labeled as "Hazardous Waste" and include the specific chemical

name "Ivermectin-d2."

The label should also display the appropriate GHS hazard pictograms (e.g., skull and

crossbones, health hazard, environmental hazard).

Storage:

Store the sealed hazardous waste container in a secure, designated area away from

incompatible materials.

The storage area should be well-ventilated and have secondary containment to prevent

the spread of material in case of a leak.

Waste Manifesting and Transportation:

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

waste disposal company.

Complete a hazardous waste manifest, which tracks the waste from its point of generation

to its final disposal facility.

Final Disposal:

The recommended method for the disposal of pharmaceutical waste is high-temperature

incineration at a permitted hazardous waste incineration facility. This method ensures the

complete destruction of the active pharmaceutical ingredient.

Landfilling is not a suitable disposal method for Ivermectin-d2 due to its potential to leach

into the soil and groundwater.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ivermectin-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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